Cas no 1345018-58-7 (7beta,8alpha,9alpha,-trihydroxy-20-norisopimara-5(10),15-dien-6-one)

• Product Name: 7beta,8alpha,9alpha,-trihydroxy-20-norisopimara-5(10),15-dien-6-one
• CAS No: 1345018-58-7
• MF: C₁₉H₂₈O₄
• MW: 320.423226356506
• CID: 2050535
• PubChem ID: 56599465
• Update Time: 2025-04-21

7beta,8alpha,9alpha,-trihydroxy-20-norisopimara-5(10),15-dien-6-one Chemical and Physical Properties

Names and Identifiers

• 7beta,8alpha,9alpha,-trihydroxy-20-norisopimara-5(10),15-dien-6-one
• smardaesidin F
• 1345018-58-7
• Q27137831
• CHEBI:69492
• (2S,4aS,10R,10aR)-2-ethenyl-4a,10,10a-trihydroxy-2,8,8-trimethyl-3,4,5,6,7,10-hexahydro-1H-phenanthren-9-one

• Inchi： 1S/C19H28O4/c1-5-17(4)9-10-18(22)12-7-6-8-16(2,3)13(12)14(20)15(21)19(18,23)11-17/h5,15,21-23H,1,6-11H2,2-4H3
• InChI Key： SLJLRTXXPOAPDF-UHFFFAOYSA-N
• SMILES： CC1(C2C(C(C3(C(C=2CCC1)(O)CCC(C=C)(C)C3)O)O)=O)C

Computed Properties

• Exact Mass: 320.19875937Da
• Monoisotopic Mass: 320.19875937Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Hydrophenanthrenes